
Avotaciclib data movement minimization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Avotaciclib

CAS No.: 1983983-41-0

Cat. No.: S3612582

Get Quote

Avotaciclib (BEY1107) Data Summary

Attribute Details

Generic Name Avotaciclib (as sulfate or trihydrochloride salt) [1]

Modality Small Molecule [1]

Status Investigational (Clinical trials: NCT03579836) [1]

Primary Target Cyclin-dependent kinase 1 (CDK1) inhibitor [1] [2]

Chemical Formula C₁₃H₁₁N₇O [1]

Molecular Weight 281.279 g/mol (base); 379.35 g/mol (sulfate) [1] [2]

CAS Number 1983983-41-0 (base); 1983984-04-8 (sulfate) [1] [2]

Solubility May dissolve in DMSO; other solvents include H₂O, Ethanol, DMF [2]

Handling & Storage Solid form; store powder at -20°C (3 years) or 4°C (2 years) [2]

Suggested Experimental Pathways & Workflows
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Since specific protocols for Avotaciclib are not publicly available, the diagram below outlines a general

workflow for establishing in vitro and in vivo assays for an investigational drug. You can adapt this

framework for Avotaciclib.
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In Vitro Phase

In Vivo Phase

Start: Investigational Compound

1. Target Validation & 
 Biochemical Assays

2. Cell-Based Assays 
 (Viability, Proliferation)

3. Mechanism of Action 
 & Pathway Analysis

4. Formulation 
 & Solubility Testing

5. Animal Model Dosing 
 (IP/IV/IM/SC/Oral)

6. Efficacy & 
 Toxicity Assessment

7. Pharmacokinetic/ 
 Pharmacodynamic (PK/PD) Studies

Data Analysis & 
 Protocol Finalization
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Click to download full resolution via product page

Troubleshooting Common Scenarios

For the common issues you might encounter, here are some potential solutions based on general laboratory

practice.

Problem: Low solubility of Avotaciclib in aqueous solutions

Solution: The provided solubility data suggests first trying a DMSO stock solution [2]. The
search results list several injection formulations you can test on a small scale, such as a

mixture of DMSO:PEG300:Tween 80:Saline or suspending in 0.5% carboxymethylcellulose
sodium for oral administration in animal studies [2].

Problem: Inconsistent results in cell-based assays

Solution: As a CDK1 inhibitor, Avotaciclib's effect is highly dependent on the cell cycle [1].
Ensure consistent cell culture conditions, including seeding density, serum concentration, and

timing of drug addition relative to cell confluence. Confirm the activity of each new stock
solution with a positive control assay.

Problem: Lack of published positive control data or protocols

Solution: Consult the official clinical trial record (NCT03579836) for general study design
information [1]. For specific experimental conditions, it is highly recommended to contact the

manufacturer or the principal investigators listed on the clinical trial record directly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Avotaciclib data movement minimization]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b3612582#avotaciclib-data-

movement-minimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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